Cas no 604003-26-1 (ethyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate)

• Product Name: ethyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate
• CAS No: 604003-26-1
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• MDL: MFCD06761751
• CID: 952030
• PubChem ID: 40505270
• Update Time: 2025-11-02

ethyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-oxo-5,6,7,8-tetrahydro-4H-pyrazolo-[1,5-a][1,4]diazepine-2-carboxylate
• ethyl 4-oxo-5,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-2-carboxylate
• 4H-pyrazo<wbr>
• 4-Oxo-5,6<wbr>
• Ethyl 4-o<wbr>
• LogP
• ethyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate
• MFCD06761751
• BS-4317
• P10409
• Z2037318558
• F1907-0618
• AMY27606
• ETHYL 5,6,7,8-TETRAHYDRO-4-OXO-4H-PYRAZOLO[1,5-A][1,4]DIAZEPINE-2-CARBOXYLATE
• CS-0038089
• PB12404
• 604003-26-1
• DTXSID10654472
• EN300-265410
• ETHYL 4-OXO-5,6,7,8-TETRAHYDRO-4H-PYRAZOLO[1,5-A][1,4]DIAZEPINE-2-CARBOXYLATE
• AKOS021628946
• ETHYL4-OXO-5,6,7,8-TETRAHYDRO-4H-PYRAZOLO[1,5-A][1,4]DIAZEPINE-2-CARBOXYLATE
• 4-Oxo-5,6,7,8-tetrahydro-4H-1,5,8a-triaza-azulene-2-carboxylic acid ethyl ester

• MDL： MFCD06761751
• Inchi： 1S/C10H13N3O3/c1-2-16-10(15)7-6-8-9(14)11-4-3-5-13(8)12-7/h6H,2-5H2,1H3,(H,11,14)
• InChI Key： VXXLFPXJBMIPSZ-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(C(=O)OCC)=NN2CCCN1

Computed Properties

• Exact Mass: 223.09579
• Monoisotopic Mass: 223.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.42
• Boiling Point: 505.1°C at 760 mmHg
• Flash Point: 259.3°C
• Refractive Index: 1.639
• PSA: 73.22

ethyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate

Ethyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate (CAS No. 604003-26-1): Properties, Applications, and Market Insights

Ethyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate (CAS No. 604003-26-1) is a heterocyclic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. This compound belongs to the pyrazolo[1,5-a][1,4]diazepine family, which is known for its versatile applications in drug discovery and material science. In this article, we will explore its properties, synthesis methods, applications, and market trends, while addressing common questions and industry-related topics.

The molecular formula of ethyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate is C12H15N3O3, with a molecular weight of 249.27 g/mol. Its structure features a fused bicyclic system containing nitrogen and oxygen atoms, making it a valuable scaffold for medicinal chemistry. Researchers often focus on its potential as a bioactive intermediate due to its ability to interact with biological targets, such as enzymes and receptors.

One of the most frequently asked questions about this compound is: "What are the key synthetic routes for ethyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate?" The synthesis typically involves multi-step reactions, starting from readily available precursors like ethyl acetoacetate and hydrazine derivatives. Modern synthetic approaches emphasize green chemistry principles, such as solvent-free reactions and catalytic methods, to improve yield and reduce environmental impact.

In pharmaceutical research, ethyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate has shown promise as a building block for central nervous system (CNS) drugs. Its structural similarity to GABAergic compounds makes it a candidate for developing anxiolytics and anticonvulsants. Additionally, recent studies highlight its potential in cancer therapeutics, where modified derivatives exhibit inhibitory effects on specific kinases.

The compound's physicochemical properties, such as solubility and stability, are critical for formulation development. Researchers often investigate its logP value and pKa to predict bioavailability. Advanced analytical techniques like HPLC and NMR are employed to ensure purity and structural integrity, which are essential for regulatory compliance in drug development.

Market trends indicate a growing demand for pyrazolo[1,5-a][1,4]diazepine derivatives, driven by the expanding pharmaceutical and agrochemical sectors. Companies specializing in fine chemicals and custom synthesis are increasingly offering ethyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate as a research-grade material. The compound's patent landscape and regulatory status are also areas of interest for investors and developers.

Another common query is: "How does ethyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate compare to other heterocyclic compounds in drug design?" Compared to traditional scaffolds like pyridine or imidazole, this compound offers a unique balance of rigidity and flexibility, enabling better target engagement. Computational chemistry tools, such as molecular docking, are often used to explore its binding modes with proteins.

In conclusion, ethyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate (CAS No. 604003-26-1) represents a versatile and valuable compound in modern chemistry. Its applications span from drug discovery to material science, with ongoing research uncovering new possibilities. As the industry shifts toward sustainable and innovative solutions, this compound is poised to play a pivotal role in future scientific advancements.